Cas no 617710-54-0 (Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-)

• Product Name: Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-
• CAS No: 617710-54-0
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 502111
• Update Time: 2026-04-29

Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,a-methyl-3,5-dinitro-, (aS)-
• BENZENEMETHANAMINE, Α-METHYL-3,5-DINITRO-, (ΑS)-

• Inchi： InChI=1S/C8H9N3O4/c1-5(9)6-2-7(10(12)13)4-8(3-6)11(14)15/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： USMLPLKAUZIPIG-YFKPBYRVSA-N
• SMILES： C[C@@H](C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 211.05900
• Monoisotopic Mass: 211.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2

Experimental Properties

• PSA: 117.66000
• LogP: 3.26940